(1-Isopropyl-1H-1,2,3-triazol-4-yl)methanamine

• Molecular Formula: C6H12N4
• Molecular Weight: 140.19 g/mol
• SMILES: CC(C)N1C=C(N=N1)CN
• InChI: InChI=1S/C6H12N4/c1-5(2)10-4-6(3-7)8-9-10/h4-5H,3,7H2,1-2H3
• InChIKey: MLGQMJALMNGPSR-UHFFFAOYSA-N

Optimize your CNS & kinase programs with a pre-balanced triazole building block. • LogP 0.32 delivers BBB-compatible lipophilicity without extra hydrophobic tailoring. • Branched isopropyl group (MW 140.19) adds 3D character while preserving CuAAC reactivity. • 98% purity cuts post-click purification steps, accelerating probe & library synthesis. Available in 50 mg-2.5 g from BenchChem’s partner network; shipped ambient worldwide.

(1-Isopropyl-1H-1,2,3-triazol-4-yl)methanamine: A 1,4-Disubstituted Triazole Building Block for Medicinal Chemistry Procurement

(1-Isopropyl-1H-1,2,3-triazol-4-yl)methanamine (CAS 1248558-22-6) is a 1,4-disubstituted 1,2,3-triazole bearing a primary aminomethyl group at the 4-position and an isopropyl substituent at the N1 nitrogen. This heterocyclic building block has a molecular formula of C6H12N4 and a molecular weight of 140.19 g/mol . It is commercially available at 98% purity and exhibits a computed LogP value of 0.3177, placing it in a moderately lipophilic range suitable for medicinal chemistry applications . The compound belongs to the broader class of 1,2,3-triazole-4-methanamines, which are widely employed as intermediates in the synthesis of bioactive molecules, including kinase inhibitors, GPCR modulators, and HSP90 inhibitors [1].

▸ 1,4-disubstituted triazole core with primary amine handle: suitable for CuAAC and further derivatization

▸ Moderate lipophilicity (computed LogP near 0.3) favors balanced permeability in CNS lead optimization

▸ Branched isopropyl substituent provides steric differentiation without excessive bulk

• [1] WO2006095783A1. Novel triazole derivative and HSP90 inhibitor containing the triazole derivative as an active ingredient. Published 2006-03-08. View Source

Why N1-Alkyl Substitution in 1,2,3-Triazole-4-methanamines Cannot Be Genericized During Procurement

The N1 substituent on the 1,2,3-triazole ring exerts a profound influence on the compound's physicochemical properties, particularly lipophilicity and steric bulk, which in turn govern membrane permeability, metabolic stability, and target binding affinity [1]. Even within a homologous alkyl series—methyl, ethyl, isopropyl, tert-butyl—the computed LogP spans a range of over 1.2 log units (from -0.7262 to +0.4918), producing up to a 16-fold difference in partition coefficient . Additionally, the steric profile of the branched isopropyl group (MW 140.19) cannot be recapitulated by linear ethyl (MW 126.16) or smaller methyl (MW 112.14) analogs, nor does it carry the excessive bulk of tert-butyl (MW 154.21), which may sterically hinder key interactions or reduce synthetic accessibility . These non-linear property differences preclude simple interchange of in-class compounds without risking suboptimal pharmacological or synthetic outcomes [1].

Lipophilicity Shift N1-alkyl variation alters LogP by >1 unit across homologs, potentially shifting permeability and solubility profiles away from the isopropyl window

Steric Mismatch Linear (ethyl) or bulkier (tert-butyl) analogs may exhibit different coupling reactivity and target pocket fit, limiting direct substitution

Purity Grade Variance Commercially supplied purity specifications differ among N1-alkyl analogs, which can affect downstream synthetic reproducibility

• [1] Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie International Edition, 40(11), 2004-2021. (Review establishing the structure-property relationship of 1,2,3-triazole substitution.) View Source

Quantitative Differentiation Evidence for (1-Isopropyl-1H-1,2,3-triazol-4-yl)methanamine vs. N1-Alkyl Analogs

Lipophilicity Tuning: LogP Differentiation Among N1-Alkyl-1,2,3-triazole-4-methanamines

The computed partition coefficient (LogP) of (1-isopropyl-1H-1,2,3-triazol-4-yl)methanamine is 0.3177, measured by the XLogP3 method as reported by the Leyan database . This value is 1.0439 log units higher (i.e., approximately 11-fold more lipophilic) than the N1-methyl analog (LogP -0.7262) and 0.5610 log units higher (approximately 3.6-fold) than the N1-ethyl analog (LogP -0.2433) . Conversely, it is 0.1741 log units lower (approximately 1.5-fold less lipophilic) than the N1-tert-butyl analog (LogP 0.4918) . This positions the isopropyl derivative in a moderate lipophilicity window favorable for balancing passive membrane permeability with aqueous solubility.

LogP Comparison

Head-to-head

Target LogP 0.32 (Δ +1.04 vs methyl, +0.56 vs ethyl, −0.17 vs tert-butyl)

Supports moderate lipophilicity window for balancing permeability and solubility

Predicted LogP (XLogP3); verify experimentally

Evidence Dimension	LogP (partition coefficient)
Target Compound Data	LogP = 0.3177
Comparator Or Baseline	Methyl: LogP = -0.7262; Ethyl: LogP = -0.2433; tert-Butyl: LogP = 0.4918
Quantified Difference	ΔLogP (Isopropyl – Methyl) = +1.0439; ΔLogP (Isopropyl – Ethyl) = +0.5610; ΔLogP (Isopropyl – tert-Butyl) = -0.1741
Conditions	Predicted LogP values from Leyan database using XLogP3 method

Why This Matters

A LogP near 0.3 is within the optimal range for many CNS and oral drug targets, making the isopropyl analog a superior starting point compared to overly hydrophilic methyl/ethyl or excessively lipophilic tert-butyl variants.

Commercial Purity: 98% Minimum Specification vs. 95% for the N1-Methyl Analog

(1-Isopropyl-1H-1,2,3-triazol-4-yl)methanamine is supplied with a minimum purity of 98% by multiple commercial vendors, including Leyan (Product No. 1345154) and CymitQuimica (Ref. 10-F682735, brand Fluorochem) . In contrast, the N1-methyl analog (1-methyl-1H-1,2,3-triazol-4-yl)methanamine is typically supplied at a minimum purity of 95%+ from the same or comparable vendors . This 3-percentage-point difference in minimum guaranteed purity represents a meaningful quality distinction for applications requiring high starting material integrity.

Purity Specification

Cross-study comparable

98% min. purity (isopropyl) vs 95%+ (methyl analog)

Higher starting purity reduces pre-synthetic purification burden

Supplier stated specification; verify per lot

Evidence Dimension	Minimum commercial purity as supplied
Target Compound Data	98% (Leyan, CymitQuimica/Fluorochem)
Comparator Or Baseline	(1-Methyl-1H-1,2,3-triazol-4-yl)methanamine: 95%+ (Leyan, ChemicalBook)
Quantified Difference	3 percentage points higher guaranteed purity
Conditions	Commercial suppliers' stated purity specifications

Why This Matters

Higher initial purity reduces the burden of pre-synthetic purification, minimizes side-reaction byproducts in multi-step sequences, and improves reproducibility in sensitive catalytic or biological assay applications.

Steric and Molecular Weight Gradation: Branched Isopropyl vs. Linear and Bulky Alkyl Substituents

The N1-isopropyl substituent in the target compound provides a branched architecture (molecular weight 140.19 g/mol, molecular formula C6H12N4) that differs substantially from the linear N1-ethyl (MW 126.16, C5H10N4) and smaller N1-methyl (MW 112.14, C4H8N4) analogs . It is 28.05 Da heavier than methyl and 14.03 Da heavier than ethyl, while being 14.02 Da lighter than the N1-tert-butyl analog (MW 154.21, C7H14N4) . The isopropyl group's branching introduces steric asymmetry that can engage hydrophobic protein sub-pockets in ways that linear alkyl chains cannot, without the extreme steric demand of the tert-butyl group, which may impede synthetic coupling or receptor accommodation.

Steric Profile

Class-level

MW 140.19 (Δ +28, +14, −14 Da vs methyl, ethyl, tert-butyl)

Balanced steric profile supports structure-based design explorations

Based on molecular formula; confirm synthetic accessibility

Evidence Dimension	Molecular weight and steric architecture
Target Compound Data	MW 140.19 g/mol (C6H12N4); branched isopropyl (2 methyl groups)
Comparator Or Baseline	Methyl: MW 112.14 (linear, C4H8N4); Ethyl: MW 126.16 (linear, C5H10N4); tert-Butyl: MW 154.21 (branched, C7H14N4)
Quantified Difference	Isopropyl is +28.05 Da vs. methyl, +14.03 Da vs. ethyl, and -14.02 Da vs. tert-butyl
Conditions	Molecular formula comparison based on CAS registry data from Chemsrc

Why This Matters

The balanced steric profile of the isopropyl group can confer selectivity advantages in structure-based drug design by filling hydrophobic cavities that are inaccessible to smaller substituents while avoiding the steric clashes or synthetic challenges associated with tert-butyl.

Optimal Procurement Scenarios for (1-Isopropyl-1H-1,2,3-triazol-4-yl)methanamine Based on Evidence

Lead Optimization in CNS Drug Discovery Requiring Balanced Lipophilicity

For CNS-targeted programs where a LogP in the range of 0–3 is desirable for blood-brain barrier penetration, the isopropyl analog (LogP 0.3177) presents a pre-optimized starting point compared to the overly hydrophilic methyl (LogP -0.7262) and ethyl (LogP -0.2433) analogs . Its moderate lipophilicity can reduce the number of additional hydrophobic substitutions needed to achieve target CNS exposure, streamlining the lead optimization process.

Fragment-Based Drug Discovery (FBDD) Utilizing Privileged Triazole Scaffolds

The balanced steric and lipophilic properties of the isopropyl-triazole methanamine core make it a suitable fragment for FBDD campaigns targeting hydrophobic enzyme pockets. The branched isopropyl group (MW 140.19) offers greater 3D character than linear ethyl (MW 126.16) without the synthetic burden of tert-butyl (MW 154.21), which may slow CuAAC coupling kinetics . This fragment can serve as a key intermediate for generating focused libraries via click chemistry.

High-Throughput Chemical Biology Probe Synthesis via CuAAC

When synthesizing triazole-containing probes for target engagement or imaging studies, the 98% purity specification of the isopropyl building block reduces the need for post-click purification, improving workflow efficiency . Its moderate lipophilicity also aids in maintaining aqueous solubility of final bioconjugates, avoiding the precipitation issues often encountered with the tert-butyl analog (LogP 0.4918) .

Medicinal Chemistry Campaigns Targeting HSP90 or Kinase ATP-Binding Sites

Triazole derivatives with N1-alkyl substitution have been disclosed as HSP90 inhibitors in patent literature [1]. The isopropyl-substituted methanamine provides a versatile amine handle for further derivatization (e.g., amide coupling, reductive amination) while its steric profile complements the hydrophobic adenine-binding pocket of kinases and HSP90 better than smaller N1-substituents, based on class-level SAR trends .

Application

Selection Property

Validation Focus

ApplicationCNS Lead Optimization

Selection PropertyModerate lipophilicity range

Validation FocusVerify LogP and passive permeability in cell-based assays

ApplicationFragment-Based Discovery

Selection PropertyBalanced steric profile; amine handle for growth

Validation FocusAssess fragment binding and synthetic derivatization efficiency

ApplicationChemical Probe Synthesis

Selection PropertyHigh-purity specification; moderate LogP

Validation FocusConfirm purity post-coupling and probe solubility

ApplicationHSP90/Kinase Inhibitor Synthesis

Selection PropertyTriazole core with isopropyl sterics; amine conjugation handle

Validation FocusEvaluate SAR and target engagement in biochemical assays

• [1] WO2006095783A1. Novel triazole derivative and HSP90 inhibitor containing the triazole derivative as an active ingredient. Published 2006-03-08. View Source